1-(b-D-Xylofuranosyl)-5-trifluoromethyluracil

• Molecular Formula: C10H11F3N2O6
• Molecular Weight: 312.20 g/mol
• InChI: InChI=1S/C10H11F3N2O6/c11-10(12,13)3-1-15(9(20)14-7(3)19)8-6(18)5(17)4(2-16)21-8/h1,4-6,8,16-18H,2H2,(H,14,19,20)/t4-,5+,6-,8-/m1/s1
• InChIKey: UEJHQHNFRZXWRD-BYPJNBLXSA-N

1-(β-D-Xylofuranosyl)-5-trifluoromethyluracil: A Differentiated Nucleoside Analog for Antiviral Research and Procurement

1-(β-D-Xylofuranosyl)-5-trifluoromethyluracil is a synthetic nucleoside analog characterized by a xylose sugar in the β-D-configuration linked to a 5-trifluoromethyl-substituted uracil base . This compound belongs to the broader class of 5-modified pyrimidine nucleosides, which are known for their potential antiviral and antitumor activities [1]. The presence of the electron-withdrawing trifluoromethyl group at the 5-position of the uracil ring is a key structural feature that distinguishes it from many naturally occurring nucleosides and other analogs, often modulating its interaction with viral polymerases and cellular kinases [2]. Unlike the more common ribo- or deoxyribo-nucleosides, the xylofuranosyl sugar moiety imparts a distinct stereoelectronic profile, which can translate into a unique spectrum of biological activity and resistance profiles [3].

1

Xylofuranosyl sugar with distinct stereoelectronic profile for polymerase interaction studies

2

5-CF3-uracil base reported to modulate antiviral activity, may support research in drug-resistant HBV models

3

Reported class-level low cytotoxicity, compatible with cell-based antiviral screening assays

• [1] Lin, Y.-L., et al. Advance of structural modification of nucleosides scaffold. European Journal of Medicinal Chemistry, 2021, 214, 113233. View Source
• [2] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source
• [3] Bege, M., et al. Synthesis of 3'-modified xylofuranosyl nucleosides bearing 5'-silyl or -butyryl groups and their antiviral effect against RNA viruses. European Journal of Pharmaceutical Sciences, 2025, 192, 107180. View Source

Why 1-(β-D-Xylofuranosyl)-5-trifluoromethyluracil Cannot Be Interchanged with Common Antiviral Analogs

Generic substitution among nucleoside analogs is not scientifically valid due to profound differences in their pharmacokinetic, pharmacodynamic, and resistance profiles driven by sugar and base modifications. While compounds like trifluridine (TFT) and 5-fluorouridine (FUR) are potent antivirals, their selectivity, toxicity, and efficacy against drug-resistant viral strains vary dramatically [REFS-1, REFS-2]. For instance, 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil has demonstrated a distinct ability to inhibit lamivudine-resistant hepatitis B virus (HBV) [3], a feature not shared by all in-class molecules. Its xylose sugar conformation can also influence its interaction with host cell nucleoside transporters and activating kinases, leading to a different intracellular activation profile compared to 2'-deoxyribose or arabinose analogs [4]. Therefore, procuring a specific compound like 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil is essential for research programs that require a precise chemical entity with defined, and often unique, biological properties.

Sugar

Xylose conformation may alter kinase activation kinetics compared to deoxyribose or arabinose analogs, limiting direct substitution in activation studies.

Spectrum

Anti-HBV activity against lamivudine-resistant strains may not be replicated by other 5-substituted pyrimidine nucleosides; verify in target model.

Selectivity

Class-level low cytotoxicity is inferred; may vary across cell lines and requires independent verification before substituting into established protocols.

• [1] Larder, B. A., et al. Comparison of HSV-1 thymidine kinase-dependent and -independent inhibition of replication-competent adenoviral vectors by a panel of drugs. Cancer Gene Therapy, 2003, 10(9), 688-695. View Source
• [2] Heidelberger, C., et al. Fluorinated pyrimidines. XXIV. In vivo metabolism of 5-trifluoromethyluracil-2-C14 and 5-trifluoromethyl-2′-deoxyuridine-2-C14. Cancer Research, 1965, 25(5), 816-821. View Source
• [3] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source
• [4] Watanabe, K. A., et al. Nucleosides. 122. Synthesis of 3'-deoxy-3'-substituted xylofuranosyl nucleosides. Journal of Medicinal Chemistry, 1980, 23(11), 1242-1245. View Source

Quantitative Differentiation of 1-(β-D-Xylofuranosyl)-5-trifluoromethyluracil Against Key Comparators

Potency Against Lamivudine-Resistant HBV Differentiates from Standard-of-Care

A critical differentiator for 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil is its retained efficacy against a lamivudine-resistant HBV mutant, where the standard-of-care fails. The compound exhibited an EC50 of 33.7 μM against wild-type HBV [1]. In the lamivudine-resistant M204I mutant, it maintained activity with an EC50 of 41.3 μM [1]. This contrasts sharply with lamivudine itself, for which 50% inhibition could not be achieved at concentrations up to 44 μM against the same mutant strain [1].

Lamivudine-resistant HBV

Head-to-head

EC50 41.3 µM vs. lamivudine >44 µM (M204I mutant)

Supports antiviral research in resistant HBV models

HepG2 2.2.15 cells; lamivudine inactive at tested concentrations

Evidence Dimension	Inhibition of lamivudine-resistant HBV replication (EC50)
Target Compound Data	41.3 μM
Comparator Or Baseline	Lamivudine: >44 μM (50% inhibition not achieved)
Quantified Difference	At least a 1.07-fold difference; lamivudine is inactive (EC50 >44 μM) at the target compound's EC50
Conditions	HBV M204I mutant replicon in HepG2 (2.2.15) cells

Why This Matters

This evidence is crucial for researchers developing next-generation HBV therapies or investigating nucleoside analogs with non-overlapping resistance profiles.

• [1] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source

Cross-Study Potency Comparison to Clinical Antiviral Trifluridine

While not a head-to-head study, cross-study analysis provides a useful benchmark for understanding relative potency. The target compound's wild-type HBV EC50 of 33.7 μM [1] is less potent than the benchmark antiviral trifluridine, which demonstrates IC50 values against herpes simplex virus (HSV) in the range of 1-10 μM . This significant difference in potency (approximately 3- to 33-fold lower for the target compound) underscores that its primary value is not as a broad-spectrum antiviral but as a specialized tool for investigating resistance and novel chemotypes.

Cross-study vs. Trifluridine

Context-dependent

HBV EC50 33.7 µM vs. HSV IC50 1–10 µM (different virus/cell systems)

Indicates specialized anti-HBV research role, not broad-spectrum replacement

Cross-study comparison; potency differs by viral target and assay platform

Evidence Dimension	Antiviral potency (EC50/IC50)
Target Compound Data	EC50 = 33.7 μM (against wild-type HBV)
Comparator Or Baseline	Trifluridine: IC50 = 1-10 μM (against HSV-1/HSV-2)
Quantified Difference	Target compound's EC50 is 3.4 to 33.7 times higher (less potent) than trifluridine's IC50 range.
Conditions	HBV (HepG2 cells) vs. HSV (cell culture)

Why This Matters

This cross-comparison highlights the specialized, rather than general, utility of the compound, preventing misapplication and guiding procurement for specific niche research areas.

• [1] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source

Selectivity Profile Aligns with Other Xylofuranosyl Nucleosides

The compound's selectivity is a class-level attribute that supports its use in antiviral research. In the same study where it demonstrated anti-HBV activity, 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil showed no cytotoxicity to host cells up to the highest concentrations tested [1]. This favorable safety window is consistent with other β-D-xylofuranosyl nucleosides, which have been noted for their low cytotoxicity profiles [REFS-2, REFS-3]. This class-level inference suggests the xylose sugar may be a favorable scaffold for minimizing off-target toxicity.

Cytotoxicity profile

Class-level

No host cell cytotoxicity observed up to highest concentrations tested

Aligns with low-cytotoxicity trend of xylofuranosyl nucleosides; data to verify

Specific numeric limits not reported; class inference based on related analogs

Evidence Dimension	Cytotoxicity (host cell viability)
Target Compound Data	No cytotoxicity observed up to the highest tested concentrations (specific values not reported).
Comparator Or Baseline	Other β-D-xylofuranosyl nucleosides: generally low cytotoxicity (e.g., >120 μM for a disilylated analog).
Quantified Difference	Qualitatively similar low-toxicity profile.
Conditions	HepG2 (2.2.15) and primary duck hepatocytes

Why This Matters

This class-level evidence supports the hypothesis that this scaffold can yield compounds with a wider therapeutic index, making it an attractive starting point for lead optimization programs where toxicity is a concern.

• [1] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source
• [2] Bege, M., et al. Synthesis of 3'-modified xylofuranosyl nucleosides bearing 5'-silyl or -butyryl groups and their antiviral effect against RNA viruses. European Journal of Pharmaceutical Sciences, 2025, 192, 107180. View Source
• [3] Xu, Y., et al. Synthesis, antiviral activity, and computational study of β-D-xylofuranosyl nucleoside phosphonates. European Journal of Medicinal Chemistry, 2023, 255, 115379. View Source

Structural Distinction from Trifluridine Drives Differential Antiviral Spectrum

A key differentiator is the xylofuranosyl sugar of the target compound versus the 2'-deoxyribofuranosyl sugar of trifluridine (5-trifluoromethyl-2'-deoxyuridine). While both share the 5-CF3-uracil base, this sugar change shifts the antiviral spectrum. Trifluridine is a potent inhibitor of HSV and vaccinia virus [1], whereas the target compound is a moderate inhibitor of HBV [2]. This class-level inference suggests the xylose sugar may preferentially target viral polymerases like HBV reverse transcriptase over herpesvirus DNA polymerases, offering a unique starting point for anti-HBV drug discovery.

Antiviral spectrum shift

Class-level

Active against HBV (EC50 33.7 µM); trifluridine active against HSV/vaccinia

Xylose sugar may favor HBV polymerase over herpesvirus DNA polymerases

Structural class inference; activity shift derived from comparative chemotype analysis

Evidence Dimension	Antiviral spectrum
Target Compound Data	Active against HBV (EC50 = 33.7 μM).
Comparator Or Baseline	Trifluridine: Active against HSV-1/2 (IC50 = 1-10 μM) and vaccinia virus.
Quantified Difference	Qualitative difference in viral target preference (HBV vs. HSV).
Conditions	HBV (HepG2 cells) vs. HSV (cell culture)

Why This Matters

This evidence highlights the compound's value as a tool compound for studying the structural determinants of antiviral selectivity and for exploring novel anti-HBV mechanisms distinct from those of approved nucleoside analogs.

• [1] DrugBank. Trifluridine. DrugBank Accession Number: DB00432. View Source
• [2] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source

Targeted Application Scenarios for 1-(β-D-Xylofuranosyl)-5-trifluoromethyluracil in Research and Development

Investigating Mechanisms of Drug Resistance in Hepatitis B Virus

Procure 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil as a specialized tool compound for studying the molecular basis of lamivudine resistance in HBV. Its demonstrated activity against the M204I mutant (EC50 = 41.3 μM), where lamivudine is inactive (>44 μM), makes it ideal for comparative studies to understand how changes in the viral polymerase affect inhibitor binding [1]. Use it in cell-based resistance profiling assays to identify novel mutations or in enzymatic assays with purified reverse transcriptase to dissect structure-activity relationships for overcoming existing drug resistance.

Structure-Activity Relationship (SAR) Studies for Novel Anti-HBV Nucleosides

Use this compound as a key reference standard in medicinal chemistry campaigns aimed at optimizing xylofuranosyl nucleosides for enhanced anti-HBV activity. Its unique combination of a xylose sugar and a 5-CF3-uracil base provides a defined starting point for SAR exploration. Researchers can compare its moderate potency (wild-type HBV EC50 = 33.7 μM) and favorable cytotoxicity profile with newly synthesized analogs to evaluate the impact of other 5-substituents or sugar modifications on antiviral efficacy and safety [2].

Comparative Profiling of Nucleoside Kinase Activation

Employ 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil in biochemical assays to investigate its activation by cellular and viral kinases. Given that the xylose sugar conformation can significantly alter phosphorylation kinetics compared to ribo- or deoxyribo-sugars [3], this compound serves as an ideal substrate to study the specificity of enzymes like thymidine kinase 2 (TK2) or deoxycytidine kinase (dCK). Its differential activation profile can help explain its unique antiviral spectrum and guide the design of prodrugs with improved intracellular delivery.

Broad-Spectrum Antiviral Screening in Non-HBV Systems

Leverage 1-(β-D-xylofuranosyl)-5-trifluoromethyluracil as a probe to explore the antiviral potential of the xylofuranosyl scaffold beyond HBV. Its structural class has shown promise against RNA viruses like Sindbis virus (SINV) and measles virus (MeV) [4]. Including this compound in screening panels against other viral families (e.g., Flaviviridae, Togaviridae) could uncover novel activities, leveraging its established low cytotoxicity to identify new lead matter for viruses with high unmet medical need.

Application

Selection Property

Validation Focus

HBV drug-resistance mechanism studies

Retained activity against lamivudine-resistant polymerase mutants

Mutation-specific polymerase binding and resistance profiling

Anti-HBV nucleoside SAR campaigns

Xylofuranosyl scaffold with 5-CF3 modification

Cytotoxicity and antiviral potency endpoints in HBV replicon models

Nucleoside kinase activation profiling

Distinct sugar conformation (xylose vs. ribose/deoxyribose)

Phosphorylation kinetics and enzyme selectivity assays

Broad-spectrum antiviral screening

Reported low-cytotoxicity nucleoside chemotype

Activity panels against RNA virus families (Flaviviridae, Togaviridae)

• [1] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source
• [2] Srivastav, N. C., et al. Antiviral activity of various 1-(2'-deoxy-β-D-lyxofuranosyl), 1-(2'-fluoro-β-D-xylofuranosyl), 1-(3'-fluoro-β-D-arabinofuranosyl), and 2'-fluoro-2',3'-didehydro-2',3'-dideoxyribose pyrimidine nucleoside analogues against duck hepatitis B virus (DHBV) and human hepatitis B virus (HBV) replication. Journal of Medicinal Chemistry, 2010, 53(19), 7156-7166. View Source
• [3] Watanabe, K. A., et al. Nucleosides. 122. Synthesis of 3'-deoxy-3'-substituted xylofuranosyl nucleosides. Journal of Medicinal Chemistry, 1980, 23(11), 1242-1245. View Source
• [4] Bege, M., et al. Synthesis of 3'-modified xylofuranosyl nucleosides bearing 5'-silyl or -butyryl groups and their antiviral effect against RNA viruses. European Journal of Pharmaceutical Sciences, 2025, 192, 107180. View Source